Cas no 2171947-83-2 (1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine)

• Product Name: 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine
• CAS No: 2171947-83-2
• MF: C₁₄H₂₄BrNO
• MW: 302.250463485718
• CID: 6204129
• PubChem ID: 165841366
• Update Time: 2025-10-31

1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine
• 2171947-83-2
• EN300-1619251
• 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-piperidine]

• Inchi： 1S/C14H24BrNO/c1-11(2)7-14(8-12(3,4)16-11)13(9-15)5-10(13)6-17-14/h10,16H,5-9H2,1-4H3
• InChI Key： IMNMAGJSKCIEQE-UHFFFAOYSA-N
• SMILES： BrCC12CC1COC12CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 301.10413g/mol
• Monoisotopic Mass: 301.10413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine

Introduction to 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine (CAS No. 2171947-83-2)

1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine (CAS No. 2171947-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a bromomethyl group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The spirocyclic framework of 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine is a key feature that contributes to its structural rigidity and conformational stability. The presence of the bromomethyl group adds reactivity and functional versatility, making this compound an attractive scaffold for the synthesis of bioactive molecules. Recent studies have explored the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

In the context of medicinal chemistry, 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine has been investigated for its ability to modulate specific biological targets. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are common targets for drug development. Studies have shown that this compound can selectively bind to certain GPCRs, potentially leading to the development of new treatments for conditions such as pain, inflammation, and neurological disorders.

Beyond its potential as a direct therapeutic agent, 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine serves as a valuable intermediate in the synthesis of more complex molecules. Its bromomethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions, to introduce additional functional groups or linkages to other molecular scaffolds. This versatility makes it an essential building block in the design and synthesis of novel compounds with diverse biological activities.

The synthesis of 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine has been optimized using modern synthetic methods, ensuring high yields and purity levels suitable for both research and industrial applications. Key steps in the synthetic route include the formation of the spirocyclic core through intramolecular cyclization reactions and the introduction of the bromomethyl group via selective bromination techniques. These methods have been refined to minimize side reactions and improve overall efficiency.

In addition to its chemical properties, the biological evaluation of 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases, which are often targeted in cancer therapy and anti-inflammatory treatments. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development.

The potential applications of 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine extend beyond traditional small molecule drugs to include its use in drug delivery systems and prodrug strategies. The unique structural features of this compound allow for the design of prodrugs that can be selectively activated at specific sites within the body, enhancing therapeutic efficacy while reducing side effects.

In conclusion, 1-(bromomethyl)-2',2',6',6'-tetramethyl-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine (CAS No. 2171947-83-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional versatility make it an attractive candidate for the development of novel therapeutic agents and advanced drug delivery systems. Ongoing research continues to explore its full range of applications and optimize its use in various biomedical contexts.